Cas no 105942-64-1 (Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo-)
105942-64-1 structure
Product Name:Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo-
CAS No:105942-64-1
MF:C13H11F6NO2
MW:327.222364664078
CID:1170818
Update Time:2024-07-26
Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo- Chemical and Physical Properties
Names and Identifiers
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- Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo-
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- Inchi: 1S/C13H11F6NO2/c1-7(21)3-11(22)20(2)10-5-8(12(14,15)16)4-9(6-10)13(17,18)19/h4-6H,3H2,1-2H3
- InChI Key: XQXJTCIKJSZGRM-UHFFFAOYSA-N
- SMILES: C(N(C1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1)C)(=O)CC(=O)C
Computed Properties
- Exact Mass: 327.06943
Experimental Properties
- Density: 1.373±0.06 g/cm3(Predicted)
- Boiling Point: 321.5±42.0 °C(Predicted)
- PSA: 37.38
- pka: 8.18±0.50(Predicted)
Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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